![molecular formula C₁₁H₁₉N₅O₂S₂ B137771 N-2-Mdmn CAS No. 82586-78-5](/img/structure/B137771.png)
N-2-Mdmn
Overview
Description
N-2-Mdmn (N-Methyl-d-aspartic acid) is a naturally occurring non-proteinogenic amino acid found in the body. It is a structural analogue of the neurotransmitter glutamate, and is involved in a variety of physiological processes. This compound is known to have important roles in the central nervous system, including in the regulation of learning and memory, neuroprotection, and neurotransmitter release. It is also used as a tool in scientific research to investigate the molecular mechanisms of neurotransmitter release.
Scientific Research Applications
Nuclear Magnetic Resonance (NMR) Applications
- Quantitative NMR (qNMR) in Pharmaceutical Research : qNMR is pivotal in identifying and quantifying drug and biological metabolites. It offers an unbiased view of sample composition and can simultaneously quantify multiple compounds. qNMR is essential for metabolomic studies and quality control of complex natural samples such as foods, plants, herbal remedies, and biofluids (Simmler et al., 2014).
Mdm-2 Gene Research
- Inhibition of G1 Arrest and Apoptosis by mdm-2 : The mdm-2 gene encodes a protein that binds to the p53 tumor suppressor protein, inhibiting its transcriptional functions. This interaction is critical for reversing p53-mediated cell cycle arrest, suggesting mdm-2's significant role in cancer research (Chen et al., 1996).
Nitrogen Cycle Research
- 15N Natural Abundances in N Cycling : The rare stable isotope of nitrogen, 15N, is increasingly used in research on nitrogen cycling in organisms and ecosystems. It integrates N cycle processes via isotope fractionations and the mixing of N-containing pools, playing a crucial role in ecological research (Robinson, 2001).
Nanotechnology in Medicine
- Nanoparticulate Nanomedicines (NNMs) in Drug Delivery : NNMs are designed to deliver drugs via mechanisms like solubilization, passive targeting, active targeting, and triggered release. They aim to increase therapeutic efficacy, decrease the effective dose, and reduce systemic side effects. This area is critical for understanding the translational development and commercialization of NNMs (Hua et al., 2018).
Mechanism of Action
Target of Action
N-2-Mdmn, also known as Desmethyl Nizatidine, is a specific and potent H2-receptor antagonist . The primary targets of this compound are the histamine H2-receptors , particularly those located in the gastric parietal cells .
Mode of Action
This compound competes with histamine for binding at the H2-receptors on the gastric basolateral membrane of parietal cells . This competitive inhibition results in a reduction of basal, nocturnal, food-stimulated, and chemically stimulated gastric acid secretions .
Biochemical Pathways
It is known that the compound’s action on h2-receptors leads to a decrease in gastric acid production . This can have downstream effects on various digestive processes and the overall homeostasis of the gastrointestinal system.
Pharmacokinetics
The absolute oral bioavailability of this compound exceeds 70% . Peak plasma concentrations occur from 0.5 to 3 hours following the dose . The elimination half-life is 1 to 2 hours, and the volume of distribution is 0.8 to 1.5 L/kg . More than 90% of an orally administered dose of this compound is excreted in the urine within 12 hours, with about 60% of an oral dose excreted as unchanged drug . Renal clearance is about 500 mL/min .
Result of Action
The molecular and cellular effects of this compound’s action primarily involve the reduction of gastric acid secretion. By inhibiting the action of histamine on stomach cells, this compound reduces stomach acid production . This can help in the treatment of conditions such as gastroesophageal reflux disease (GERD) and peptic ulcer disease .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound’s pKa can affect its reactivity with nitrosating agents . Additionally, the compound’s action may be influenced by the individual’s renal function, as renal impairment can significantly prolong the half-life and decrease the clearance of this compound .
Safety and Hazards
properties
IUPAC Name |
1-N-methyl-1-N'-[2-[[2-(methylaminomethyl)-1,3-thiazol-4-yl]methylsulfanyl]ethyl]-2-nitroethene-1,1-diamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19N5O2S2/c1-12-5-11-15-9(8-20-11)7-19-4-3-14-10(13-2)6-16(17)18/h6,8,12-14H,3-5,7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDLSRAPBCBFIQC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=NC(=CS1)CSCCNC(=C[N+](=O)[O-])NC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19N5O2S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
82586-78-5 | |
Record name | N-Desmethylnizatidine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0082586785 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N2-MONODESMETHYLNIZATIDINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9X29GQN4HV | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Does Desmethyl Nizatidine exhibit pharmacological activity comparable to Nizatidine?
A2: While the provided research focuses primarily on the pharmacokinetic profile of Desmethyl Nizatidine, one study observes a correlation between Desmethyl Nizatidine plasma concentrations and the administered dose of Nizatidine in dogs. [] This suggests potential pharmacological activity. Further research is necessary to determine if Desmethyl Nizatidine possesses comparable or distinct pharmacological effects compared to Nizatidine, specifically its interaction with histamine H2-receptors.
- Takase, H., et al. “Pharmacokinetics of Nizatidine in Dogs and Rats.” Biopharmaceutics & Drug Disposition, vol. 11, no. 6, 1990, pp. 555–68. []
- Terada, Y., et al. “Hemofiltrability of Histamine H2-Receptor Antagonist, Nizatidine, and Its Metabolites in Patients with Renal Failure.” Therapeutic Drug Monitoring, vol. 18, no. 5, 1996, pp. 514–18. []
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.